2,2-dimethyl-2,3-dihydro-1-benzofuran-6-amine
Overview
Description
2,2-dimethyl-2,3-dihydro-1-benzofuran-6-amine (DMBFA) is a heterocyclic amine that was first synthesized in 1972. It is a colorless, crystalline solid and is water-soluble. DMBFA has a wide range of applications in research, including organic synthesis, pharmaceuticals, and biochemistry. DMBFA is a versatile compound that is used in a variety of lab experiments and has many unique biochemical and physiological effects.
Scientific Research Applications
2,2-dimethyl-2,3-dihydro-1-benzofuran-6-amine has been used in a variety of scientific research applications. It has been used as a model compound for studying the mechanism of action of aminopyridines and as a reagent for synthesizing various heterocyclic compounds. In addition, it has been used to synthesize a variety of organophosphorus compounds, including pesticides and pharmaceuticals.
Mechanism of Action
The mechanism of action of 2,2-dimethyl-2,3-dihydro-1-benzofuran-6-amine is not well understood. However, it is believed to involve the formation of a covalent bond between the dimethyl sulfate and the amine group of the 1-benzofuran-6-amine. This covalent bond is then broken by a nucleophilic displacement reaction, resulting in the formation of the this compound.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound are not well understood. However, it has been shown to have an inhibitory effect on the enzyme acetylcholinesterase, which is involved in the breakdown of the neurotransmitter acetylcholine. In addition, it has been shown to have an inhibitory effect on the enzyme monoamine oxidase, which is involved in the breakdown of the neurotransmitters serotonin and norepinephrine.
Advantages and Limitations for Lab Experiments
The use of 2,2-dimethyl-2,3-dihydro-1-benzofuran-6-amine in lab experiments has several advantages. It is a relatively inexpensive compound and is readily available. It is also a versatile compound that can be used in a variety of experiments. However, there are some limitations to its use in lab experiments. It is a relatively unstable compound and can decompose if not stored properly. In addition, its mechanism of action is not well understood and its biochemical and physiological effects are still being studied.
Future Directions
There are several potential future directions for the use of 2,2-dimethyl-2,3-dihydro-1-benzofuran-6-amine in research. It could be used to synthesize a variety of heterocyclic compounds, including pharmaceuticals and pesticides. In addition, further research could be conducted to better understand its mechanism of action and its biochemical and physiological effects. Finally, it could be used as a model compound for studying the mechanism of action of aminopyridines.
Synthesis Methods
2,2-dimethyl-2,3-dihydro-1-benzofuran-6-amine can be synthesized from 1-benzofuran-6-amine by a reaction with dimethyl sulfate in the presence of a base. The reaction is carried out in an aqueous solution and proceeds via an SN2 mechanism. The product is then isolated by precipitation and purified by crystallization. The yield of the reaction is typically high, up to 90%.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2,2-dimethyl-2,3-dihydro-1-benzofuran-6-amine involves the conversion of 2,2-dimethyl-2,3-dihydro-1-benzofuran to the corresponding amine via a series of reactions.", "Starting Materials": [ "2,2-dimethyl-2,3-dihydro-1-benzofuran", "Sodium borohydride", "Methanol", "Hydrochloric acid", "Ammonium chloride", "Sodium hydroxide", "Ethyl acetate", "Water" ], "Reaction": [ "2,2-dimethyl-2,3-dihydro-1-benzofuran is reduced to 2,2-dimethyl-1-benzofuran using sodium borohydride in methanol.", "2,2-dimethyl-1-benzofuran is then reacted with hydrochloric acid and ammonium chloride to form 2,2-dimethyl-2,3-dihydro-1-benzofuran-6-carboxamide.", "The carboxamide is then reduced to the corresponding amine using sodium borohydride in methanol.", "The amine is then extracted using ethyl acetate and washed with water.", "The resulting product is 2,2-dimethyl-2,3-dihydro-1-benzofuran-6-amine." ] } | |
CAS RN |
31010-95-4 |
Molecular Formula |
C10H13NO |
Molecular Weight |
163.22 g/mol |
IUPAC Name |
2,2-dimethyl-3H-1-benzofuran-6-amine |
InChI |
InChI=1S/C10H13NO/c1-10(2)6-7-3-4-8(11)5-9(7)12-10/h3-5H,6,11H2,1-2H3 |
InChI Key |
BXFUAGQOWRZDFC-UHFFFAOYSA-N |
Canonical SMILES |
CC1(CC2=C(O1)C=C(C=C2)N)C |
Purity |
95 |
Origin of Product |
United States |
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